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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

large-scale production of Omphalotin A, a cyclic peptide with nematicidal properties, using a

recombinant Pichia pastoris expression system.

Introduction
Omphalotin A is a ribosomally synthesized and post-translationally modified peptide (RiPP)

originally isolated from the fungus Omphalotus olearius.[1][2][3] Its unique structure, featuring

multiple backbone N-methylations, contributes to its high proteolytic stability and oral

bioavailability, making it an interesting candidate for drug development.[4] The heterologous

expression of the key biosynthetic genes, ophMA (encoding a peptide-N-methyltransferase

precursor) and ophP (encoding a macrocyclase), in Pichia pastoris allows for the scalable

production of this complex peptide.[1][5] This document outlines the fermentation and

downstream processing protocols for obtaining high-purity Omphalotin A.

Biosynthetic Pathway of Omphalotin A

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15560319#bc-rfq
https://www.benchchem.com/product/b15560319/docs?utm_src=pdf-body#application-notes-and-protocols-for-large-scale-fermentation-of-omphalotin-a
https://www.benchchem.com/product/b15560319/docs?utm_src=pdf-body#application-notes-and-protocols-for-large-scale-fermentation-of-omphalotin-a
https://tools.thermofisher.com/content/sfs/manuals/pichiaferm_prot.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11424953/
https://www.researchgate.net/publication/328468574_Optimization_of_methanol_induction_for_expression_of_synthetic_gene_Thermomyces_lanuginosus_lipase_in_Pichia_pastoris
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.5064154/14171055/020157_1_online.pdf
https://tools.thermofisher.com/content/sfs/manuals/pichiaferm_prot.pdf
https://pubmed.ncbi.nlm.nih.gov/38059521/
https://www.benchchem.com/product/b15560319/docs?utm_src=pdf-body#application-notes-and-protocols-for-large-scale-fermentation-of-omphalotin-a
https://www.benchchem.com/product/b15560319/docs?utm_src=pdf-body#application-notes-and-protocols-for-large-scale-fermentation-of-omphalotin-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The production of Omphalotin A in a recombinant host is a two-step enzymatic process. First,

the OphMA protein autocatalytically methylates its own C-terminal core peptide sequence.

Subsequently, the OphP protease recognizes and cleaves this methylated precursor, leading to

the macrocyclization and release of mature Omphalotin A.[4][6]
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Caption: Biosynthetic pathway of Omphalotin A in recombinant Pichia pastoris.

Large-Scale Fermentation Protocol
This protocol is designed for a fed-batch fermentation process in a 15-liter bioreactor, a

common scale for process development and pilot production.

Table 1: Fermentation Parameters
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Parameter Setpoint/Range Rationale

Temperature 28-30°C

Optimal for P. pastoris growth

and protein expression.

Growth above 32°C can be

detrimental.

pH 5.0-6.0

Maintained to support cell

viability and product stability.

Controlled with addition of

ammonium hydroxide.

Dissolved Oxygen (DO) >20%

P. pastoris requires sufficient

oxygen for metabolism of

glycerol and methanol.

Agitation 500-1500 rpm
To ensure adequate mixing

and oxygen transfer.

Aeration 0.1-1.0 vvm
To maintain dissolved oxygen

levels.

Table 2: Fermentation Media Composition
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Medium Component Concentration (per liter) Purpose

Basal Salts Medium (BSM)

Phosphoric Acid, 85% 26.7 mL
Phosphorus source and

buffering agent.

Calcium Sulfate 0.93 g Source of calcium ions.

Potassium Sulfate 18.2 g
Source of potassium and

sulfur.

Magnesium Sulfate-7H₂O 14.9 g Source of magnesium ions.

Potassium Hydroxide 4.13 g pH adjustment.

Glycerol 40 g
Initial carbon source for

biomass accumulation.

PTM₁ Trace Salts Solution 4.35 mL
Provides essential

micronutrients for growth.

Cupric Sulfate-5H₂O 6.0 g

Sodium Iodide 0.08 g

Manganese Sulfate-H₂O 3.0 g

Sodium Molybdate-2H₂O 0.2 g

Boric Acid 0.02 g

Cobalt Chloride 0.5 g

Zinc Chloride 20.0 g

Ferrous Sulfate-7H₂O 65.0 g

Biotin 0.2 g

Sulfuric Acid 5.0 mL

Fed-Batch Feeds

Glycerol Feed (50% w/v) As required
Carbon source for biomass

growth phase.
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Methanol Feed (100%) As required
Inducer for AOX1 promoter

and carbon source.

Experimental Protocol: Fed-Batch Fermentation
1. Inoculum Preparation:

Inoculate 10 mL of BMGY medium in a 50 mL baffled flask with a frozen stock of the

recombinant P. pastoris strain.

Incubate at 30°C, 250-300 rpm for 16-24 hours until the OD₆₀₀ reaches 2-6.

Use this culture to inoculate 100 mL of BMGY in a 1 L baffled flask and incubate under the

same conditions for 16-24 hours.

Aseptically transfer the inoculum to the sterilized 15 L bioreactor containing Basal Salts

Medium.

2. Glycerol Batch Phase:

Allow the culture to grow in the initial batch medium containing 4% glycerol.

Maintain the fermentation parameters as listed in Table 1.

This phase typically lasts for 18-24 hours, until the initial glycerol is depleted, indicated by a

sharp increase in dissolved oxygen.

3. Glycerol Fed-Batch Phase:

Initiate a 50% (w/v) glycerol feed at a rate of approximately 18 mL/hr/L of initial fermentation

volume.

Continue the glycerol feed for about 4-8 hours to achieve a high cell density (target wet cell

weight of 180-220 g/L).

4. Methanol Induction Phase:

Stop the glycerol feed and allow the culture to consume any residual glycerol.
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Begin the induction phase by feeding 100% methanol containing 12 mL/L PTM₁ trace salts.

Start the methanol feed at a low rate (e.g., 3.6 mL/hr/L of initial fermentation volume) and

gradually increase it as the culture adapts.

Maintain the dissolved oxygen level above 20% by adjusting both the agitation and the

methanol feed rate.

The induction phase is typically carried out for 48-72 hours. Samples can be taken

periodically to monitor Omphalotin A production.

Large-Scale Fermentation Workflow
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Caption: Workflow for the large-scale fed-batch fermentation of Omphalotin A.

Downstream Processing and Purification
As Omphalotin A is produced intracellularly, the downstream process begins with cell lysis

followed by extraction and chromatographic purification.

Table 3: Downstream Processing Overview
Step Method Purpose Expected Outcome

1. Cell Harvesting
Centrifugation (e.g.,

8000 x g, 20 min, 4°C)

To separate the cell

biomass from the

fermentation broth.

Cell paste.

2. Cell Lysis

High-pressure

homogenization or

bead milling

To release the

intracellular

Omphalotin A.

Cell lysate.

3. Clarification

Centrifugation (e.g.,

13,000 x g, 30 min,

4°C)

To remove cell debris

from the lysate.
Clarified cell lysate.

4. Extraction
Liquid-liquid extraction

with ethyl acetate

To selectively extract

Omphalotin A from the

aqueous lysate.

Omphalotin A

enriched organic

phase.

5. Purification
Reversed-Phase

HPLC (C18 column)

To purify Omphalotin

A to a high degree.

>95% pure

Omphalotin A.

6. Final Formulation Lyophilization

To obtain a stable,

powdered form of

Omphalotin A.

Lyophilized

Omphalotin A.

Experimental Protocol: Purification
1. Cell Harvesting and Lysis:

Centrifuge the fermentation culture to pellet the cells.
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Resuspend the cell pellet in a suitable lysis buffer (e.g., 25 mM Tris-HCl, pH 8.0, 100 mM

NaCl).

Disrupt the cells using a high-pressure homogenizer or bead mill.

Centrifuge the lysate to remove insoluble cell debris.

2. Extraction:

Mix the clarified lysate with an equal volume of ethyl acetate.

Agitate vigorously and then separate the organic and aqueous phases by centrifugation.

Collect the upper organic phase containing Omphalotin A.

Evaporate the ethyl acetate under reduced pressure to obtain a crude extract.

3. Reversed-Phase HPLC Purification:

Dissolve the crude extract in methanol.

Purify the extract using a preparative C18 RP-HPLC column.[7]

Use a gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid) for elution.

Monitor the elution at 214 nm and collect fractions corresponding to the Omphalotin A peak.

4. Quantification and Final Product:

Analyze the purified fractions by LC-MS/MS to confirm the identity and purity of Omphalotin
A.[5]

Pool the pure fractions and lyophilize to obtain the final product.

Quantify the final yield of Omphalotin A. Published lab-scale productions have yielded up to

1200 µg from a culture.[7]
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Downstream Processing Workflow
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Caption: Workflow for the downstream processing and purification of Omphalotin A.

Conclusion
The protocols outlined provide a robust framework for the large-scale production and

purification of Omphalotin A using a recombinant Pichia pastoris system. Optimization of

fermentation parameters, particularly the methanol feed strategy, and careful execution of the

downstream processing steps are critical for achieving high yields and purity of the final
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product. This methodology enables the generation of significant quantities of Omphalotin A for

further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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